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Compound of Interest

Compound Name: Nitidanin

Cat. No.: B12403416

Nitidanin: A Technical Overview for Research
Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nitidanin is a naturally occurring lignan, a class of polyphenolic compounds found in plants. It
is classified as a phenylpropanoid, possessing a characteristic chemical structure that has
drawn interest for its potential biological activities. This technical guide provides a summary of
the available physicochemical properties of Nitidanin to support its application in research and
development.

Physicochemical Properties

A comprehensive search of available scientific literature and chemical databases has yielded
the following physicochemical information for Nitidanin. It is important to note that detailed
experimental data for some properties, such as melting point, boiling point, and pKa, are not
readily available in the public domain.

Table 1: Physicochemical Properties of Nitidanin
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Property Value Source

(2R,3R)-rel-2,3-Dihydro-3-(4-
hydroxy-3,5-
dimethoxyphenyl)-6-[(1E)-3-
Chemical Name yphenyl)-6-(1E) ECHEMI[1]
hydroxy-1-propen-1-yl]-8-

methoxy-1,4-benzodioxin-2-

methanol
CAS Number 171674-89-8 ECHEMI[1], BioCrick[2]
Molecular Formula C21H240s ECHEMI[1], BioCrick[2]
Molecular Weight 404.4 g/mol BioCrick[2]
Appearance Powder BioCrick[2]

Soluble in Chloroform,
Solubility Dichloromethane, Ethyl BioCrick[2]
Acetate, DMSO, Acetone

Storage Desiccate at -20°C BioCrick[2]

Biological Activity

Currently, there is limited specific information available in peer-reviewed literature regarding the
detailed biological activities, mechanisms of action, and quantitative efficacy (e.g., IC50 values)
of Nitidanin. While related lignans have been investigated for various properties, including anti-
inflammatory, antioxidant, and anticancer effects, dedicated studies on Nitidanin are scarce.

Experimental Protocols & Methodologies

Detailed experimental protocols for the synthesis, purification, or biological evaluation of
Nitidanin are not extensively documented in publicly accessible scientific literature.
Researchers interested in working with this compound may need to refer to general methods
for the isolation and analysis of lignans from plant sources or develop their own protocols
based on its chemical structure and solubility.

Signaling Pathways
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There is currently no specific information available in the scientific literature that delineates the
signaling pathways modulated by Nitidanin.

Conclusion

Nitidanin is a lignan with established basic chemical properties. However, a significant gap
exists in the publicly available scientific literature regarding its detailed physicochemical
characteristics, specific biological activities, mechanisms of action, and established
experimental protocols. Further research is required to fully elucidate the therapeutic potential
and biochemical profile of this compound. Researchers are encouraged to contribute to the
body of knowledge by investigating and publishing on the properties and activities of Nitidanin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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